Cas no 89516-05-2 (Benzothiazole, 2-(octahydro-4,7-methano-1H-inden-5-yl)-)

• Product name: Benzothiazole, 2-(octahydro-4,7-methano-1H-inden-5-yl)-
• CAS No: 89516-05-2
• MF: C₁₇H₁₉NS
• MW: 269.40446305275
• CID: 598062
• PubChem ID: 13186804

Benzothiazole, 2-(octahydro-4,7-methano-1H-inden-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(octahydro-4,7-methano-1H-inden-5-yl)-
• 2-(Octahydro-1H-4,7-methanoinden-5-yl)-1,3-benzothiazole
• DTXSID30525857
• 89516-05-2

• Inchi： InChI=1S/C17H19NS/c1-2-7-16-15(6-1)18-17(19-16)14-9-10-8-13(14)12-5-3-4-11(10)12/h1-2,6-7,10-14H,3-5,8-9H2
• InChI Key： JDNUELNFDMAKDT-UHFFFAOYSA-N
• SMILES： C1CC2C(C1)C3CC2CC3C4=NC5=CC=CC=C5S4

Computed Properties

• Exact Mass: 269.12382078g/mol
• Monoisotopic Mass: 269.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 41.1Ų